Cas no 123202-89-1 (Piperidin-4-yl benzoate)

Piperidin-4-yl benzoate structure
Piperidin-4-yl benzoate structure
Product Name:Piperidin-4-yl benzoate
CAS No:123202-89-1
MF:C12H15NO2
MW:205.253003358841
CID:2123949
Update Time:2023-08-04

Piperidin-4-yl benzoate Chemical and Physical Properties

Names and Identifiers

    • 4-benzoyloxy-piperidine
    • piperidin-4-yl benzoate
    • Benzoic acid 4-piperidinyl ester
    • 4-Piperidinol, benzoate (ester)
    • YNHMMVMSCFNCJS-UHFFFAOYSA-N
    • Benzoic acid, 4-piperidinyl ester
    • Piperidin-4-yl benzoate
    • Inchi: 1S/C12H15NO2/c14-12(10-4-2-1-3-5-10)15-11-6-8-13-9-7-11/h1-5,11,13H,6-9H2
    • InChI Key: YNHMMVMSCFNCJS-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Topological Polar Surface Area: 38.3

Piperidin-4-yl benzoate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Bis[[2,2′-[1,2-ethanediylbis[(nitrilo-κN)methylidyne]]bis[phenolato-κO]](2-)]-μ-… Solvents: Toluene ;  2 h, 120 °C
Reference
μ-Oxo-Dinuclear-Iron(III)-Catalyzed O-Selective Acylation of Aliphatic and Aromatic Amino Alcohols and Transesterification of Tertiary Alcohols
Horikawa, Rikiya; et al, Chemistry - A European Journal, 2016, 22(35), 12278-12281

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  20 min, 0 °C; 0 °C → rt; 12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
2.1 Catalysts: Bis[[2,2′-[1,2-ethanediylbis[(nitrilo-κN)methylidyne]]bis[phenolato-κO]](2-)]-μ-… Solvents: Toluene ;  2 h, 120 °C
Reference
μ-Oxo-Dinuclear-Iron(III)-Catalyzed O-Selective Acylation of Aliphatic and Aromatic Amino Alcohols and Transesterification of Tertiary Alcohols
Horikawa, Rikiya; et al, Chemistry - A European Journal, 2016, 22(35), 12278-12281

Piperidin-4-yl benzoate Raw materials

Piperidin-4-yl benzoate Preparation Products

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